N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide

• IUPAC Name: N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide
• InChI: InChI=1S/C9H11ClN2O2S/c10-7-4-11-9(15-7)12-8(13)6-2-1-3-14-5-6/h4,6H,1-3,5H2,(H,11,12,13)
• InChI Key: BAEAUCIGGIJJNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C(=O)NC2=NC=C(S2)Cl
• Molecular Formula: C9H11ClN2O2S
• Molecular Weight: 246.71 g/mol

Description

N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide, also known as CCT018159, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has shown promising results in various studies and is considered a potential candidate for the development of new drugs.

Mechanism of Action

N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide works by inhibiting the activity of a protein called PAK4, which is involved in various cellular processes such as cell growth, migration, and invasion. By inhibiting the activity of PAK4, N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide can prevent the growth and spread of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has a high degree of specificity for PAK4. However, it also has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several potential future directions for the study of N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide. One area of interest is the development of new drugs based on N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide that can be used in the treatment of cancer and other diseases. Additionally, further research is needed to better understand the mechanism of action of N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide and its potential use in the treatment of neurological disorders. Finally, more research is needed to explore the potential of N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide as a tool for studying PAK4 and its role in cellular processes.

Synthesis Methods

The synthesis of N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide involves a series of chemical reactions that result in the formation of the final product. The process involves the reaction of 5-chloro-1,3-thiazole-2-amine with ethyl 2-oxo-4-phenylbutyrate, followed by hydrolysis and cyclization to form the final product.

Scientific Research Applications

N-(5-chloro-1,3-thiazol-2-yl)oxane-3-carboxamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to inhibit the growth of cancer cells and has potential applications in the treatment of cancer. Additionally, it has been studied for its potential use in the treatment of inflammatory diseases and neurological disorders.